Cas no 1213414-75-5 ((2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol
• CAS No: 1213414-75-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5098205
• PubChem ID: 130699085
• Update Time: 2025-06-26

(2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(3-BROMO(4-PYRIDYL))ETHAN-1-OL
• (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol

• Inchi： 1S/C7H9BrN2O/c8-6-3-10-2-1-5(6)7(9)4-11/h1-3,7,11H,4,9H2/t7-/m0/s1
• InChI Key： YZPAIVRGYIBAIU-ZETCQYMHSA-N
• SMILES： C(O)[C@H](N)C1C=CN=CC=1Br

Additional information on (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol (CAS No. 1213414-75-5)

The compound (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol (CAS No. 1213414-75-5) is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-bromopyridin-4-yl moiety and an amino alcohol functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in scientific databases is: "What are the applications of (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol in drug discovery?" This reflects the growing demand for chiral building blocks in asymmetric synthesis. The compound's bromopyridine core is a key pharmacophore, often exploited in designing molecules targeting central nervous system (CNS) disorders and infectious diseases. Its ethanolamine side chain further enhances solubility, a critical factor in modern drug design.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of CAS 1213414-75-5. Many researchers are investigating catalytic asymmetric routes to improve yield and enantioselectivity while reducing environmental impact. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices. The compound's stability under various pH conditions also makes it attractive for formulation development, another hot topic in pharmaceutical sciences.

Analytical characterization of (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are frequently discussed in academic forums, especially regarding quality control for chiral compounds. The bromine atom in its structure provides a convenient handle for further functionalization via cross-coupling reactions, a feature that organic chemists highly value.

From a commercial perspective, suppliers often highlight the compound's high purity grade (>98%) and its availability in both research quantities and bulk scales. This addresses another common query: "Where to source (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol for pharmaceutical R&D?" Proper storage recommendations (e.g., desiccated, at 2-8°C) are also frequently searched, emphasizing the importance of compound stability in long-term research projects.

The safety profile of CAS 1213414-75-5 is well-documented in material safety data sheets (MSDS), with particular attention to standard laboratory handling procedures. This information is crucial for compliance with Good Laboratory Practice (GLP) and Occupational Safety and Health Administration (OSHA) guidelines. The compound's low volatility and moderate water solubility contribute to its manageable risk profile under controlled conditions.

In computational chemistry, the molecular structure of (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol serves as an interesting case study for molecular docking simulations. Its ability to form hydrogen bonds through both the amino and hydroxyl groups makes it a valuable probe for studying protein-ligand interactions. This application is particularly relevant in structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry research.

Patent literature reveals increasing utilization of this compound in protected synthetic routes, especially for proprietary drug candidates. The 3-bromopyridine scaffold appears in several clinical-stage molecules, highlighting the structural importance of 1213414-75-5 as a synthetic precursor. Intellectual property searches show growing interest in its derivatives for various therapeutic areas, including metabolic diseases and inflammatory conditions.

For formulation scientists, the physicochemical properties of (2R)-2-amino-2-(3-bromopyridin-4-yl)ethan-1-ol present interesting challenges and opportunities. Its logP value and pKa characteristics influence bioavailability considerations, making it a subject of preformulation studies. These aspects are critical for developing effective dosage forms, connecting to frequent searches about drug delivery optimization.

The global market for chiral intermediates like CAS 1213414-75-5 continues to expand, driven by demand for enantiomerically pure pharmaceuticals. Market analysis reports often cite such compounds when discussing the outsourcing trends in pharmaceutical manufacturing. This economic perspective complements the scientific interest, creating a comprehensive view of the compound's importance in contemporary chemical research and development.